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Cat. No.: B1357187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triacontane-d62 is the deuterated form of triacontane, a long-chain saturated hydrocarbon

with the chemical formula C30D62.[1] In this fully deuterated molecule, all 62 hydrogen atoms

have been replaced by their heavy isotope, deuterium. This isotopic substitution makes

Triacontane-d62 an invaluable tool in various scientific disciplines, particularly in analytical

chemistry where it serves as a robust internal standard for the quantification of hydrocarbons

and other organic molecules by gas chromatography-mass spectrometry (GC-MS). Its chemical

inertness and distinct mass spectrometric signature allow for precise and accurate

measurements in complex matrices. This guide provides a comprehensive overview of the

chemical properties of Triacontane-d62, along with detailed experimental protocols for its use

in analytical applications.

Chemical and Physical Properties
Triacontane-d62 is a colorless, odorless, waxy solid at room temperature.[1] As a long-chain

alkane, it is non-polar and thus soluble in non-polar organic solvents like hexane and

methylene chloride, while being virtually insoluble in water. Its high molecular weight and lack

of functional groups result in a high melting and boiling point and low volatility. The C-D bonds

in Triacontane-d62 are stronger than the C-H bonds in its non-deuterated counterpart, which

can lead to a slight difference in its physical properties and retention time in chromatographic

separations, a phenomenon known as the kinetic isotope effect.
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Tabulated Physical and Chemical Data
Property Value Reference

Chemical Formula C30D62 [1]

Molecular Weight 485.20 g/mol [2][3]

CAS Number 93952-07-9 [1]

Melting Point 62-67 °C [2]

Boiling Point 258-259 °C at 3 mmHg [2]

Appearance White solid

Solubility
Soluble in non-polar organic

solvents

Isotopic Purity Typically >98 atom % D

Experimental Protocols
Triacontane-d62 is predominantly used as an internal standard in quantitative analytical

methods, particularly GC-MS. Below are detailed experimental protocols for its application in

environmental and biological sample analysis.

Quantification of Total Petroleum Hydrocarbons (TPH) in
Environmental Samples using GC-MS
This protocol describes the use of Triacontane-d62 as an internal standard for the

quantification of long-chain alkanes (C30-C35) in environmental matrices such as soil or

sediment.

a. Sample Preparation and Extraction:

Weigh 10-20 g of the homogenized environmental sample into a beaker.

Spike the sample with a known amount of Triacontane-d62 solution (e.g., 100 µL of a 10

µg/mL solution in hexane).
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Extract the hydrocarbons from the sample using a suitable solvent, such as a 1:1 mixture of

hexane and dichloromethane, via sonication or Soxhlet extraction.

Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

b. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

Gas Chromatograph: Agilent 6890 GC or equivalent.

Mass Spectrometer: Agilent 5973 Mass Selective Detector or equivalent.

Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar non-polar capillary

column.

Injector: Split/splitless, operated in splitless mode at 280 °C.

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp 1: 10 °C/min to 300 °C.

Hold at 300 °C for 15 minutes.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Mass Spectrometer Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 50-550.

Selected Ion Monitoring (SIM) for Quantification:

Triacontane-d62: Quantifier ion: m/z 66.1; Qualifier ions: m/z 50.1, 82.1, 485.0.[2]

Target Analytes (e.g., C30-C35 alkanes): Monitor characteristic fragment ions.

c. Quantification:
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Create a calibration curve by analyzing a series of standards containing known concentrations

of the target alkanes and a constant concentration of the Triacontane-d62 internal standard.

The ratio of the peak area of the analyte to the peak area of Triacontane-d62 is plotted against

the concentration of the analyte. The concentration of the analyte in the unknown sample is

then determined from this calibration curve.

Analysis of Cuticular Hydrocarbons in Insects
This protocol outlines the use of Triacontane-d62 for the quantitative analysis of cuticular

hydrocarbons (CHCs) from insects.

a. Sample Preparation:

Individual insects are placed in a 2 mL glass vial.

Add 200 µL of hexane containing a known concentration of Triacontane-d62 (e.g., 10 ng/

µL).

Vortex the vial for 2 minutes to extract the CHCs.

Carefully remove the insect from the vial.

Evaporate the hexane under a gentle stream of nitrogen to a final volume of approximately

50 µL.

b. GC-MS Analysis:

Gas Chromatograph: Agilent 7890B GC or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent.

Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar.

Injector: Splitless injection at 300 °C.

Oven Temperature Program:

Initial temperature: 40 °C, hold for 3 minutes.
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Ramp 1: 30 °C/min to 260 °C.

Ramp 2: 15 °C/min to 300 °C.

Hold at 300 °C for 18 minutes.

Carrier Gas: Helium at a constant flow of 0.9 mL/min.

Mass Spectrometer Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-600.

c. Data Analysis:

Identify the CHC peaks in the chromatogram based on their mass spectra and retention times

relative to a standard mixture of n-alkanes. Quantify the amount of each CHC by comparing its

peak area to the peak area of the Triacontane-d62 internal standard.

Visualizations
Logical Workflow for Quantitative Analysis using
Triacontane-d62 as an Internal Standard

Sample Preparation GC-MS Analysis Data Processing

Environmental or Biological Sample Spike with known amount of Triacontane-d62 Solvent Extraction Concentration of Extract Inject Sample into GC-MS Chromatographic Separation Mass Spectrometric Detection Peak Integration Calibration Curve Generation Quantification of Analytes Final Concentration Report

Click to download full resolution via product page

Caption: A logical workflow diagram illustrating the key stages of quantitative analysis using

Triacontane-d62 as an internal standard, from sample preparation through to data processing

and final reporting.
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Conclusion
Triacontane-d62 is a highly effective and reliable internal standard for the quantitative analysis

of long-chain hydrocarbons and other analytes amenable to gas chromatography. Its chemical

inertness, distinct mass spectral properties, and similarity to target analytes make it an ideal

choice for correcting for variations in sample preparation and instrument response. The

detailed protocols and workflow provided in this guide offer a solid foundation for researchers

and scientists to incorporate Triacontane-d62 into their analytical methodologies, thereby

enhancing the accuracy and precision of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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